5-Cyclopropoxy-6-nitropyridin-3-amine

• Molecular Formula: C8H9N3O3
• Molecular Weight: 195.18 g/mol
• IUPAC Name: 5-cyclopropyloxy-6-nitropyridin-3-amine
• InChI: InChI=1S/C8H9N3O3/c9-5-3-7(14-6-1-2-6)8(10-4-5)11(12)13/h3-4,6H,1-2,9H2
• InChI Key: UJPGSSGPEMMSGP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)N)[N+](=O)[O-]

Description

5-Cyclopropoxy-6-nitropyridin-3-amine is a pyridine derivative featuring three key substituents: a cyclopropoxy group at position 5, a nitro group at position 6, and an amine group at position 3. The cyclopropoxy group may enhance lipophilicity and metabolic stability compared to smaller substituents like chloro or methoxy groups .

Preparation Methods

The synthesis of 5-Cyclopropoxy-6-nitropyridin-3-amine involves several steps. One common method includes the reaction of pyridine derivatives with nitro compounds. For instance, the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent yields the N-nitropyridinium ion. This ion, when reacted with SO2/HSO3– in water, produces 3-nitropyridine . Further substitution reactions with cyclopropoxy groups can yield the desired compound. Industrial production methods often involve similar synthetic routes but are optimized for higher yields and purity.

Chemical Reactions Analysis

5-Cyclopropoxy-6-nitropyridin-3-amine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reagents like hydrazine hydrate.

Reduction: The compound can be reduced to form different amines, depending on the conditions and reagents used.

Substitution: The nitro group can be substituted with other functional groups using methods like the vicarious substitution method.

Common reagents used in these reactions include hydrazine hydrate, N2O5, and various organic solvents. Major products formed from these reactions include different substituted pyridines and amines.

Scientific Research Applications

5-Cyclopropoxy-6-nitropyridin-3-amine has several scientific research applications:

Chemistry: It is used in the synthesis of various pyridine derivatives, which are important in organic chemistry.

Biology: The compound’s derivatives are studied for their potential biological activities, including anti-inflammatory and antimicrobial properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of advanced materials, including those with nonlinear optical properties.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-6-nitropyridin-3-amine involves its interaction with various molecular targets. The nitro group can undergo reduction to form amino derivatives, which can then interact with biological molecules. The compound’s effects are mediated through pathways involving the reduction of the nitro group and subsequent interactions with cellular components .

Comparison with Similar Compounds

Key Observations:

The nitro group at position 6 (vs. position 5 in 6-Chloro-5-nitropyridin-3-amine) alters electronic distribution, affecting hydrogen-bonding interactions and solubility .

Biological Relevance: Analogs like 6-Chloro-3-nitro-N-(propan-2-yl)pyridin-2-amine exhibit anticancer activity, suggesting that nitro-pyridin-amines are promising scaffolds for drug discovery .

Synthetic Considerations :

• Synthesis of such compounds typically involves nucleophilic substitution (e.g., reaction of chloropyridines with amines or alkoxides) . For example, 6-Chloro-5-nitropyridin-3-amine is synthesized via reaction of 2,6-dichloro-3-nitropyridine with isopropylamine in dichloromethane .